Cas no 1197193-43-3 (4-(4-Methylpiperazin-1-yl)-3-(methylsulfonyl)benzaldehyde)

• Product Name: 4-(4-Methylpiperazin-1-yl)-3-(methylsulfonyl)benzaldehyde
• CAS No: 1197193-43-3
• MF: C₁₃H₁₈N₂O₃S
• MW: 282.358622074127
• MDL: MFCD13191601
• CID: 1056213
• PubChem ID: 53429600
• Update Time: 2025-04-20

4-(4-Methylpiperazin-1-yl)-3-(methylsulfonyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methylpiperazin-1-yl)-3-(methylsulfonyl)benzaldehyde
• 4-(4-methyl-1-piperazinyl)-3-(methylsulfonyl)Benzaldehyde
• 4-(4-methylpiperazin-1-yl)-3-methylsulfonylbenzaldehyde
• AB1000827
• KB-238461
• MFCD13191601
• AKOS015950552
• CS-0442320
• AC3176
• DB-061642
• DTXSID00700194
• 1197193-43-3
• 3-(Methanesulfonyl)-4-(4-methylpiperazin-1-yl)benzaldehyde
• SY006896

• MDL： MFCD13191601
• Inchi： 1S/C13H18N2O3S/c1-14-5-7-15(8-6-14)12-4-3-11(10-16)9-13(12)19(2,17)18/h3-4,9-10H,5-8H2,1-2H3
• InChI Key： IPTSXJWLSBUEPX-UHFFFAOYSA-N
• SMILES： S(C)(C1C=C(C=O)C=CC=1N1CCN(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 282.10400
• Monoisotopic Mass: 282.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.1Ų

Experimental Properties

• PSA: 66.07000
• LogP: 1.73810